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Compound of Interest

Compound Name: eCF506

Cat. No.: B10774080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the storage, handling, and stability

assessment of eCF506 (also known as NXP900), a potent and selective YES1/SRC kinase

inhibitor. Adherence to these protocols is crucial for ensuring the compound's integrity and

obtaining reliable and reproducible experimental results.

Introduction to eCF506
eCF506 is a small molecule inhibitor that uniquely locks SRC kinase in its inactive

conformation, thereby inhibiting both its enzymatic and scaffolding functions.[1][2] This mode of

action provides a highly potent and selective inhibition of the SRC signaling pathway, which is

often dysregulated in various cancers.[1][3] Given its therapeutic potential, maintaining the

stability of eCF506 is paramount for research and development applications.

Recommended Long-Term Storage and Handling
Proper storage and handling are critical to prevent the degradation of eCF506. The following

conditions are recommended based on supplier datasheets.

Solid Compound
eCF506 as a solid powder should be stored under the following conditions to ensure long-term

stability.
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Storage Condition
Recommended
Temperature

Duration

Long-term -20°C Up to 3 years[4][5]

Short-term 4°C Up to 2 years[5]

Stock Solutions
For experimental use, stock solutions of eCF506 are typically prepared in solvents like DMSO.

It is crucial to store these solutions properly to maintain their potency.

Storage Condition
Recommended
Temperature

Duration

Long-term -80°C Up to 2 years[5][6]

Short-term -20°C Up to 1 year[4][5][6]

Handling Recommendations:

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot stock

solutions into single-use volumes.[4]

Fresh Working Solutions: For in vivo and in vitro experiments, it is best to prepare fresh

working solutions from the stock solution on the day of use.[6]

Moisture Sensitivity: When using DMSO as a solvent, ensure it is fresh and anhydrous, as

absorbed moisture can reduce the solubility of eCF506.[4]

Protocols for Stability Assessment
While specific public data on the degradation pathways of eCF506 is limited, the following

generalized protocols for small molecule stability testing can be adapted to assess its long-term

stability and identify potential degradation products. These studies are essential for establishing

optimal storage conditions and shelf life.[7][8]
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Long-Term and Accelerated Stability Studies
These studies evaluate the stability of eCF506 under recommended and stressed temperature

and humidity conditions.[7][9]

Objective: To determine the intrinsic stability of eCF506 over an extended period under defined

storage conditions.

Methodology:

Sample Preparation: Prepare multiple aliquots of eCF506 in its solid form and as a stock

solution (e.g., 10 mM in DMSO).

Storage Conditions:

Long-Term: Store samples at the recommended conditions (e.g., -20°C for solid, -80°C for

solution).

Accelerated: Store samples at elevated temperatures and humidity (e.g., 25°C/60% RH,

40°C/75% RH).[7]

Time Points: Pull samples for analysis at predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, and

24 months for long-term; 0, 1, 3, and 6 months for accelerated).[9]

Analysis: At each time point, analyze the samples using a validated stability-indicating

analytical method, such as High-Performance Liquid Chromatography (HPLC). The analysis

should quantify the parent eCF506 peak and detect any degradation products.[7]

Data Evaluation: Compare the results to the initial time point to determine the rate of

degradation and the formation of any impurities.

Forced Degradation (Stress Testing)
Forced degradation studies are designed to intentionally degrade the compound to identify

likely degradation products and pathways.[10][11] This information is crucial for developing

stability-indicating analytical methods.[12]
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Objective: To identify potential degradation products and pathways of eCF506 under harsh

conditions.

Methodology:

Stress Conditions: Expose eCF506 solutions to a variety of stress conditions, including:

Acid Hydrolysis: 0.1 N HCl at 60°C for 24-48 hours.

Base Hydrolysis: 0.1 N NaOH at 60°C for 24-48 hours.

Oxidation: 3% H₂O₂ at room temperature for 24-48 hours.[13]

Thermal Stress: 60°C for 48 hours.

Photostability: Expose the compound to light according to ICH Q1B guidelines.[12]

Sample Analysis: Analyze the stressed samples using a suitable analytical technique, such

as LC-MS (Liquid Chromatography-Mass Spectrometry), to separate, identify, and

characterize the degradation products.

Degradation Threshold: The goal is to achieve a target degradation of 5-20% of the active

pharmaceutical ingredient.[10][14]

Visualizations
The following diagrams illustrate key concepts and workflows related to the stability of eCF506.
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Caption: Hypothetical degradation pathways for eCF506.
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Caption: Experimental workflow for stability testing of eCF506.
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Caption: Relationship between storage conditions and eCF506 integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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